2-(4'-Chloromethylphenyl)-7-chlorobenzoxazole

• Molecular Formula: C14H9Cl2NO
• Molecular Weight: 278.1 g/mol
• IUPAC Name: 7-chloro-2-[4-(chloromethyl)phenyl]-1,3-benzoxazole
• InChI: InChI=1S/C14H9Cl2NO/c15-8-9-4-6-10(7-5-9)14-17-12-3-1-2-11(16)13(12)18-14/h1-7H,8H2
• InChI Key: XHDLDUFJGUSJMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)OC(=N2)C3=CC=C(C=C3)CCl

Description

2-(4'-Chloromethylphenyl)-7-chlorobenzoxazole is a useful research compound. Its molecular formula is C14H9Cl2NO and its molecular weight is 278.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

158.5 g of 2-(4'-chloromethylphenyl)-7-chlorobenzoxazole (produced by condensation of 2-amino-6-chlorophenol with 4-chloromethyl-benzoyl chloride and subsequent cyclisation in o-dichlorobenzene in the presence of p-toluenesulfonic acid, melting point 141° to 142° C.) is heated with 400 ml of triethyl phosphite in the course of 2 hours at 155° C., and the mixture is subsequently stirred at 155° to 158° C. for a further 7 hours. After cooling to 90° C., the unreacted triethyl phosphite is distilled off in vacuo. The reaction product, which is still oily, is stirred into 1000 ml of petroleum ether, and after a short time crystallisation occurs. The product is filtered off, washed with petroleum ether and dried. The yield is 210 g (97% of theory) of 2-(4'-diethylphosphonomethylphenyl)-7-chlorobenzoxazole having a melting point of 92° to 93° C.